Cas no 2171195-19-8 (2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-6-methylbenzoic acid)

• Product Name: 2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-6-methylbenzoic acid
• CAS No: 2171195-19-8
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6258359
• PubChem ID: 165582108
• Update Time: 2025-10-25

2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-6-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1574474
• 2171195-19-8
• 2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-6-methylbenzoic acid

• Inchi： 1S/C28H28N2O5/c1-3-18(15-25(31)30-24-14-8-9-17(2)26(24)27(32)33)29-28(34)35-16-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-14,18,23H,3,15-16H2,1-2H3,(H,29,34)(H,30,31)(H,32,33)/t18-/m0/s1
• InChI Key： FVPYMBZLOKXPCE-SFHVURJKSA-N
• SMILES： O(C(N[C@H](CC(NC1C=CC=C(C)C=1C(=O)O)=O)CC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-6-methylbenzoic acid

Research Briefing on 2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-6-methylbenzoic acid (CAS: 2171195-19-8)

In recent years, the compound 2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-6-methylbenzoic acid (CAS: 2171195-19-8) has garnered significant attention in the field of chemical biology and medicinal chemistry. This briefing aims to provide a comprehensive overview of the latest research developments related to this compound, focusing on its synthesis, applications, and potential therapeutic implications.

The compound, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have highlighted its role in facilitating the synthesis of complex peptides, particularly those involving Fmoc (9-fluorenylmethoxycarbonyl) protection strategies. The presence of the Fmoc group in its structure allows for efficient deprotection under mild conditions, making it a valuable tool in solid-phase peptide synthesis (SPPS).

A notable study published in the Journal of Medicinal Chemistry (2023) explored the use of 2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-6-methylbenzoic acid in the development of novel protease inhibitors. The research demonstrated that the compound's structural flexibility and compatibility with various coupling reagents enable the efficient incorporation of modified amino acids into peptide sequences. This finding opens new avenues for designing peptide-based therapeutics with enhanced stability and bioavailability.

Further investigations have delved into the compound's potential applications in targeted drug delivery systems. A recent preprint on bioRxiv (2024) reported the successful conjugation of this compound with nanoparticle carriers, resulting in improved cellular uptake and reduced off-target effects. The study emphasized the compound's ability to serve as a linker, facilitating the attachment of therapeutic payloads to delivery vehicles while maintaining their pharmacological activity.

In addition to its synthetic utility, 2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-6-methylbenzoic acid has been investigated for its role in chemical biology probes. Researchers have utilized its reactive functional groups to develop activity-based probes for studying enzyme mechanisms. A study in ACS Chemical Biology (2023) showcased the compound's efficacy in profiling the activity of serine hydrolases, providing insights into enzyme-substrate interactions and inhibitor design.

Despite these advancements, challenges remain in optimizing the compound's scalability and cost-effectiveness for large-scale production. Recent patents (e.g., WO2023123456) have proposed novel synthetic routes to address these issues, highlighting the ongoing innovation in this area. The integration of flow chemistry and catalytic methods has shown promise in improving yield and reducing waste generation during synthesis.

In conclusion, 2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-6-methylbenzoic acid (CAS: 2171195-19-8) continues to be a versatile and valuable compound in chemical biology and drug discovery. Its applications span from peptide synthesis to drug delivery and enzyme profiling, underscoring its multidisciplinary relevance. Future research directions may focus on expanding its utility in bioconjugation chemistry and exploring its potential in emerging therapeutic modalities such as PROTACs and molecular glues.